6-(4-Bromo-3-methylphenoxy)nicotinic acid

• IUPAC Name: 6-(4-bromo-3-methylphenoxy)pyridine-3-carboxylic acid
• InChI: InChI=1S/C13H10BrNO3/c1-8-6-10(3-4-11(8)14)18-12-5-2-9(7-15-12)13(16)17/h2-7H,1H3,(H,16,17)
• InChI Key: KMGJXPXHWSHAGN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)OC2=NC=C(C=C2)C(=O)O)Br
• Molecular Formula: C13H10BrNO3
• Molecular Weight: 308.13 g/mol
• CAS No.: 1160264-56-1

Description

6-(4-Bromo-3-methylphenoxy)nicotinic acid is a useful research compound. Its molecular formula is C13H10BrNO3 and its molecular weight is 308.13 g/mol. The purity is usually 95%.
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Scientific Research Applications

1. Receptor Interaction Studies

6-(4-Bromo-3-methylphenoxy)nicotinic acid, a derivative of nicotinic acid, plays a role in the study of receptor interactions. In research focusing on nicotinic acid and its derivatives, these compounds interact with the hydroxy-carboxylic acid receptor HCA2 (GPR109A), a G protein-coupled receptor. The study of structure-activity relationships in this context helps understand the binding dynamics and pharmacophore properties of such compounds (van Veldhoven et al., 2011).

2. Microbial Degradation Studies

Nicotinic acid derivatives, including this compound, are subjects in microbial degradation studies. Microorganisms capable of hydroxylating nicotinic acid at specific positions, such as C2, have been isolated and characterized, highlighting the role of these derivatives in understanding microbial metabolism and potential biotechnological applications (Tinschert et al., 1997).

3. Vasorelaxation and Antioxidation Studies

Research on thionicotinic acid derivatives, closely related to this compound, explores their vasorelaxation and antioxidation properties. Such studies contribute to understanding the potential therapeutic applications of nicotinic acid derivatives in cardiovascular health and oxidative stress management (Prachayasittikul et al., 2010).

4. Enzymatic Hydroxylation Studies

The enzymatic hydroxylation process involving nicotinic acid and its derivatives, including this compound, is a significant area of research. Understanding the specific enzymes and conditions that facilitate the hydroxylation of nicotinic acid contributes to broader biochemical and pharmacological knowledge (Mizon, 1995).

5. Electronic Structure and Molecular Docking Studies

Studies on the electronic structure and molecular docking characteristics of niacin and its derivatives, including this compound, provide insights into their interactions with biological molecules, such as lipoproteins. This research is crucial for understanding the pharmacodynamics and drug design related to nicotinic acid derivatives (Bardak, 2017).

6. Production Methods and Industrial Applications

Nicotinic acid and its derivatives, including this compound, are studied for their production methods and potential industrial applications. Research in this field aims to develop more environmentally friendly and efficient production techniques for such compounds, considering their broad applications in various industries (Lisicki et al., 2022).